Cas no 2411224-43-4 (4-[(Fluorosulfonyl)oxy]-2-(phenylmethyl)-1H-isoindole-1,3(2H)-dione)

• Product Name: 4-[(Fluorosulfonyl)oxy]-2-(phenylmethyl)-1H-isoindole-1,3(2H)-dione
• CAS No: 2411224-43-4
• MF: C₁₅H₁₀FNO₅S
• MW: 335.3070063591
• CID: 5378946
• Update Time: 2025-06-14

4-[(Fluorosulfonyl)oxy]-2-(phenylmethyl)-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 4-[(Fluorosulfonyl)oxy]-2-(phenylmethyl)-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C15H10FNO5S/c16-23(20,21)22-12-8-4-7-11-13(12)15(19)17(14(11)18)9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： YOXCCCRRWMGBGB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OS(F)(=O)=O)=CC=C2)C(=O)N1CC1=CC=CC=C1

Experimental Properties

• Density: 1.560±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.2±45.0 °C(Predicted)
• pka: -3.32±0.20(Predicted)

Additional information on 4-[(Fluorosulfonyl)oxy]-2-(phenylmethyl)-1H-isoindole-1,3(2H)-dione

Comprehensive Overview of 4-[(Fluorosulfonyl)oxy]-2-(phenylmethyl)-1H-isoindole-1,3(2H)-dione (CAS No. 2411224-43-4)

The compound 4-[(Fluorosulfonyl)oxy]-2-(phenylmethyl)-1H-isoindole-1,3(2H)-dione (CAS No. 2411224-43-4) is a specialized organic molecule with significant applications in pharmaceutical and materials science research. Its unique structure, featuring a fluorosulfonyloxy group and a phenylmethyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and functional materials.

In recent years, the demand for high-performance intermediates like 4-[(Fluorosulfonyl)oxy]-2-(phenylmethyl)-1H-isoindole-1,3(2H)-dione has surged, driven by advancements in drug discovery and organic electronics. The compound's ability to act as a versatile building block for N-heterocyclic frameworks aligns with current trends in green chemistry and sustainable synthesis. Its CAS No. 2411224-43-4 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry and material design.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. The fluorosulfonyloxy moiety provides a reactive handle for further functionalization, enabling the creation of prodrugs or bioconjugates. This characteristic has attracted attention from researchers working on precision medicine and therapeutic agents. The phenylmethyl group, meanwhile, contributes to the molecule's lipophilicity, a critical factor in pharmacokinetic optimization.

From a synthetic perspective, 4-[(Fluorosulfonyl)oxy]-2-(phenylmethyl)-1H-isoindole-1,3(2H)-dione represents an interesting case study in regioselective modification of isoindole-1,3-dione derivatives. The compound's stability under various conditions makes it particularly useful for multistep synthesis applications. Recent publications have highlighted its utility in constructing complex heterocycles, addressing a key challenge in modern organic synthesis.

The growing interest in CAS No. 2411224-43-4 is also evident from its increasing mentions in patent literature, particularly in areas related to functional materials and specialty chemicals. Its unique combination of reactivity and stability positions it as a promising candidate for developing advanced polymeric materials with tailored properties. Researchers are exploring its potential in creating high-performance coatings and electronic materials, responding to industry demands for innovative solutions.

Quality control and characterization of 4-[(Fluorosulfonyl)oxy]-2-(phenylmethyl)-1H-isoindole-1,3(2H)-dione require advanced analytical techniques. Modern spectroscopic methods such as NMR and mass spectrometry are essential for verifying its purity and structure. The compound's chromatographic behavior has been extensively studied to support its use in pharmaceutical development, where stringent quality standards are paramount.

As research continues, the scientific community anticipates discovering new applications for this versatile compound. Its presence in cutting-edge studies related to molecular engineering and chemical biology underscores its importance in contemporary research. The unique properties of CAS No. 2411224-43-4 make it a subject of ongoing investigation, with potential breakthroughs in material science and therapeutic development on the horizon.